Cas no 55368-79-1 (1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-)

• Product Name: 1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-
• CAS No: 55368-79-1
• MF: C₁₄H₉Br₂N₃
• MW: 379.049360990524
• CID: 3213735
• PubChem ID: 12207763
• Update Time: 2025-04-21

1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-
• 3,5-Bis(4-bromophenyl)-4H-1,2,4-triazole
• 55368-79-1
• SCHEMBL20401786

• Inchi： 1S/C14H9Br2N3/c15-11-5-1-9(2-6-11)13-17-14(19-18-13)10-3-7-12(16)8-4-10/h1-8H,(H,17,18,19)
• InChI Key： TVGRXGCNVLGQTC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Br)C=C2)NC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 378.91427Da
• Monoisotopic Mass: 376.91632Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.6Ų